Cas no 1804664-25-2 (5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1804664-25-2
• MF: C₈H₅ClF₅NO
• MW: 261.576418638229
• CID: 4872281
• Update Time: 2025-06-08

5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H5ClF5NO/c1-16-5-4(7(10)11)3(9)2-15-6(5)8(12,13)14/h2,7H,1H3
• InChI Key： CGRRHQAHAGVHFE-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(=C1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3
• Topological Polar Surface Area: 22.1

Additional information on 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804664-25-2) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and agrochemicals. This comprehensive overview aims to provide a detailed insight into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular structure of 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine is composed of a pyridine ring substituted with a chlorine atom at the 5-position, a difluoromethyl group at the 4-position, a methoxy group at the 3-position, and a trifluoromethyl group at the 2-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it an interesting candidate for various applications.

In terms of chemical synthesis, several methods have been reported for the preparation of 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine. One common approach involves the sequential functionalization of a pyridine scaffold. For instance, starting from 2-trifluoromethylpyridine, the methoxy group can be introduced via methylation followed by chlorination and difluoromethylation steps. The specific reaction conditions and reagents used in each step are crucial for achieving high yields and purity of the final product.

The biological activities of 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine have been extensively studied in recent years. Research has shown that this compound exhibits potent insecticidal properties, making it a promising candidate for use in crop protection. Additionally, studies have explored its potential as an antifungal agent and its ability to inhibit certain enzymes involved in disease pathways. These findings highlight the versatility of this compound in addressing various biological challenges.

One notable application of 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine is in the development of novel pesticides. The compound's unique structure confers enhanced stability and efficacy against a broad spectrum of pests, including insects and fungi. This has led to its evaluation in field trials, where it has demonstrated significant improvements over existing products in terms of crop yield and environmental safety.

In the realm of medicinal chemistry, 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine has shown promise as a lead compound for drug discovery. Its ability to modulate specific biological targets makes it an attractive starting point for the design of new therapeutic agents. Recent studies have focused on optimizing its pharmacological properties through structural modifications and prodrug strategies to enhance its bioavailability and efficacy.

The environmental impact of 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine is another important aspect that has been investigated. Research has shown that while this compound is effective in controlling pests, it exhibits low toxicity to non-target organisms and minimal environmental persistence. These characteristics make it a favorable choice for sustainable agricultural practices.

In conclusion, 5-Chloro-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1804664-25-2) is a versatile compound with significant potential in both agrochemical and pharmaceutical applications. Its unique chemical structure and biological activities have positioned it as a valuable asset in ongoing research efforts aimed at developing innovative solutions to address pressing challenges in these fields. As research continues to advance, it is anticipated that this compound will play an increasingly important role in shaping the future of these industries.